3-Methyl-5-pentyl-2-furanundecanoic acid
3-Methyl-5-pentyl-2-furanundecanoic acid
11-(3-Methyl-5-pentyl-2-furyl)undecanoic acid is a long-chain fatty acid.
Brand Name:
Vulcanchem
CAS No.:
57818-37-8
VCID:
VC21088576
InChI:
InChI=1S/C21H36O3/c1-3-4-11-14-19-17-18(2)20(24-19)15-12-9-7-5-6-8-10-13-16-21(22)23/h17H,3-16H2,1-2H3,(H,22,23)
SMILES:
CCCCCC1=CC(=C(O1)CCCCCCCCCCC(=O)O)C
Molecular Formula:
C21H36O3
Molecular Weight:
336.5 g/mol
3-Methyl-5-pentyl-2-furanundecanoic acid
CAS No.: 57818-37-8
Cat. No.: VC21088576
Molecular Formula: C21H36O3
Molecular Weight: 336.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 11-(3-Methyl-5-pentyl-2-furyl)undecanoic acid is a long-chain fatty acid. |
|---|---|
| CAS No. | 57818-37-8 |
| Molecular Formula | C21H36O3 |
| Molecular Weight | 336.5 g/mol |
| IUPAC Name | 11-(3-methyl-5-pentylfuran-2-yl)undecanoic acid |
| Standard InChI | InChI=1S/C21H36O3/c1-3-4-11-14-19-17-18(2)20(24-19)15-12-9-7-5-6-8-10-13-16-21(22)23/h17H,3-16H2,1-2H3,(H,22,23) |
| Standard InChI Key | QDTBMEGPXZUECM-UHFFFAOYSA-N |
| SMILES | CCCCCC1=CC(=C(O1)CCCCCCCCCCC(=O)O)C |
| Canonical SMILES | CCCCCC1=CC(=C(O1)CCCCCCCCCCC(=O)O)C |
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